Cas no 2171982-92-4 (3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid)

• Product Name: 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid
• CAS No: 2171982-92-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5959836
• PubChem ID: 165746227
• Update Time: 2025-06-12

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid
• 3-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}propanoic acid
• EN300-1496472
• 2171982-92-4

• Inchi： 1S/C26H30N2O6/c1-2-28(14-11-23(29)30)24(31)26(12-15-33-16-13-26)27-25(32)34-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,2,11-17H2,1H3,(H,27,32)(H,29,30)
• InChI Key： QFKAZISPMLKMDA-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(CC)CCC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid (CAS No. 2171982-92-4): A Comprehensive Overview

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid (CAS No. 2171982-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethylamine moiety. The compound's unique properties make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid an ideal candidate for the preparation of peptides and peptidomimetics, which are essential in drug discovery and development. Recent studies have highlighted the importance of Fmoc protection in enhancing the solubility and reactivity of amino acids, thereby facilitating the synthesis of complex peptide structures.

In addition to its role in peptide synthesis, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The ethylamine moiety in this compound can be strategically modified to enhance its pharmacokinetic properties, such as bioavailability and half-life, making it a versatile platform for prodrug design.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular dynamics and interactions of 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid. Molecular dynamics simulations have revealed insights into the conformational flexibility and stability of the compound, which are crucial for optimizing its performance in various biological systems. These simulations have helped researchers identify key structural features that can be targeted for further modification to enhance the compound's therapeutic potential.

The application of 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid extends beyond traditional pharmaceuticals. It has also found use in the development of diagnostic tools and imaging agents. The Fmoc group can be labeled with fluorescent or radioactive markers, enabling real-time monitoring of biological processes at the molecular level. This capability is particularly valuable in cancer research, where early detection and precise targeting of tumor cells are critical for effective treatment.

Clinical trials involving compounds derived from 3-{N-ethyl-1-4-( {(9H-fluoren - 9 - yl) methoxycarbonyl } amino ) oxan - 4 - ylformamido } propanoic acid have shown promising results in treating various diseases, including neurodegenerative disorders and inflammatory conditions. The ability to fine-tune the compound's properties through chemical modifications has allowed researchers to develop highly specific and potent therapeutic agents with reduced side effects.

In conclusion, 3-{N-Ethyl - 1 - 4 - ({( 9 H - fluoren - 9 - yl ) methoxy carbonyl } amino ) oxan - 4 - ylformamido } propanoic acid (CAS No. 2171982 - 92 - 4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its versatility in applications ranging from peptide synthesis to prodrug development and diagnostic imaging, positions it as a valuable tool for advancing healthcare solutions. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in the ever-evolving landscape of chemical biology and medicine.